Cas no 356069-02-8 (1-(2-aminoethyl)piperazin-2-one)

1-(2-aminoethyl)piperazin-2-one Chemical and Physical Properties
Names and Identifiers
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- Piperazinone, 1-(2-aminoethyl)-
- Piperazinone,1-(2-aminoethyl)-(9CI)
- 1-(2-aminoethyl)piperazin-2-one
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- MDL: MFCD23164161
1-(2-aminoethyl)piperazin-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-321443-5.0g |
1-(2-aminoethyl)piperazin-2-one |
356069-02-8 | 95.0% | 5.0g |
$3894.0 | 2025-03-19 | |
Enamine | EN300-321443-1.0g |
1-(2-aminoethyl)piperazin-2-one |
356069-02-8 | 95.0% | 1.0g |
$1343.0 | 2025-03-19 | |
Enamine | EN300-321443-0.5g |
1-(2-aminoethyl)piperazin-2-one |
356069-02-8 | 95.0% | 0.5g |
$1289.0 | 2025-03-19 | |
Enamine | EN300-321443-2.5g |
1-(2-aminoethyl)piperazin-2-one |
356069-02-8 | 95.0% | 2.5g |
$2631.0 | 2025-03-19 | |
Enamine | EN300-321443-1g |
1-(2-aminoethyl)piperazin-2-one |
356069-02-8 | 1g |
$1343.0 | 2023-09-04 | ||
Enamine | EN300-321443-10g |
1-(2-aminoethyl)piperazin-2-one |
356069-02-8 | 10g |
$5774.0 | 2023-09-04 | ||
Enamine | EN300-321443-0.1g |
1-(2-aminoethyl)piperazin-2-one |
356069-02-8 | 95.0% | 0.1g |
$1183.0 | 2025-03-19 | |
Enamine | EN300-321443-10.0g |
1-(2-aminoethyl)piperazin-2-one |
356069-02-8 | 95.0% | 10.0g |
$5774.0 | 2025-03-19 | |
Enamine | EN300-321443-0.05g |
1-(2-aminoethyl)piperazin-2-one |
356069-02-8 | 95.0% | 0.05g |
$1129.0 | 2025-03-19 | |
Enamine | EN300-321443-0.25g |
1-(2-aminoethyl)piperazin-2-one |
356069-02-8 | 95.0% | 0.25g |
$1235.0 | 2025-03-19 |
1-(2-aminoethyl)piperazin-2-one Related Literature
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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3. Back matter
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Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
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Xinyu Zhao,Mei Chee Tan J. Mater. Chem. C, 2015,3, 10207-10214
Additional information on 1-(2-aminoethyl)piperazin-2-one
Recent Advances in the Study of 1-(2-aminoethyl)piperazin-2-one (CAS: 356069-02-8) in Chemical Biology and Pharmaceutical Research
1-(2-aminoethyl)piperazin-2-one (CAS: 356069-02-8) is a heterocyclic compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its piperazine backbone and aminoethyl side chain, serves as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential in modulating biological targets, including enzymes and receptors, making it a promising candidate for therapeutic applications.
One of the most notable advancements in the study of 1-(2-aminoethyl)piperazin-2-one is its role in the design of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have synthesized derivatives of this compound to enhance their selectivity and potency against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the aminoethyl group of 1-(2-aminoethyl)piperazin-2-one could significantly improve binding affinity to certain tyrosine kinases, offering new avenues for targeted cancer therapies.
In addition to its applications in kinase inhibition, 1-(2-aminoethyl)piperazin-2-one has been investigated for its potential in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier (BBB) has made it a valuable scaffold for designing neuroactive agents. Recent preclinical studies have shown that derivatives of this compound exhibit promising activity as modulators of neurotransmitter receptors, such as GABA-A and NMDA receptors, which are implicated in conditions like epilepsy and depression. These findings highlight the compound's versatility and its potential to address unmet medical needs in CNS disorders.
Another area of interest is the use of 1-(2-aminoethyl)piperazin-2-one in the development of antimicrobial agents. With the rise of antibiotic-resistant pathogens, there is an urgent need for novel compounds with unique mechanisms of action. Researchers have reported that derivatives of this compound exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. A 2022 study in Antimicrobial Agents and Chemotherapy revealed that certain analogs of 1-(2-aminoethyl)piperazin-2-one disrupt bacterial cell wall synthesis, offering a potential solution to combat resistant strains.
The synthetic accessibility of 1-(2-aminoethyl)piperazin-2-one also makes it an attractive candidate for combinatorial chemistry and high-throughput screening. Recent advancements in automated synthesis and computational modeling have enabled researchers to rapidly generate and evaluate libraries of derivatives, accelerating the discovery of novel bioactive molecules. For example, a 2023 report in ACS Combinatorial Science described the use of this compound as a core scaffold in the development of a diverse set of small molecules with potential applications in oncology and immunology.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 1-(2-aminoethyl)piperazin-2-one derivatives. Future research will need to address issues such as metabolic stability, toxicity, and formulation to translate these findings into clinically viable therapeutics. Collaborative efforts between academia and industry will be essential to overcome these hurdles and fully realize the potential of this compound in drug discovery.
In conclusion, 1-(2-aminoethyl)piperazin-2-one (CAS: 356069-02-8) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span kinase inhibition, CNS drug development, and antimicrobial therapy, underscoring its broad utility. Continued exploration of its derivatives and mechanisms of action will likely yield innovative therapeutic candidates in the coming years.
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